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Compound of Interest

Compound Name: 4-Chloro-3,5-dinitrobenzoic acid

Cat. No.: B091040

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 4-Chloro-3,5-dinitrobenzoic acid, a compound requiring careful handling due to
its potential hazards. Adherence to these protocols is critical for personnel safety and
environmental protection.

Hazard Profile and Safety Summary

4-Chloro-3,5-dinitrobenzoic acid is a hazardous substance, primarily classified as a skin and
eye irritant.[1][2][3][4][5] It is crucial to handle this compound and any contaminated materials
as hazardous waste. The compound is designated under Storage Class 4.1A for "Other
explosive hazardous materials," highlighting the need for cautious handling to avoid shock and
friction.[1][2] Incompatible materials include strong oxidizing agents.[6][7]

Immediate Safety and Handling Precautions:
» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.[6][8]

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe
shoes.[6][9]
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o Respiratory Protection: Work in a well-ventilated fume hood. If dust is generated, use a
NIOSH-approved respirator with a particle filter.[1][6]

e Spill Response:
o In case of a spill, evacuate the area and ensure adequate ventilation.[1][7]

o For small spills, use an inert absorbent material like vermiculite or dry sand to sweep up
the solid.[6][7] Avoid using combustible materials such as paper towels.[7]

o Collect the absorbed material and contaminated surfaces into a sealed, properly labeled
container for hazardous waste disposal.[7]

o First Aid:

o

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[6]

o

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[6]

[¢]

Inhalation: Move the person to fresh air.[6]

[¢]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[6]

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for 4-Chloro-3,5-
dinitrobenzoic acid.
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Property Value

Molecular Formula C7H3CIN206

Molecular Weight 246.56 g/mol

Melting Point 159.00 - 162.00 °C / 318.2 - 323.6 °F[6]
Appearance Yellow Powder Solid[6]

Skin Irritation (Category 2), Eye lrritation
(Category 2A)[1][2]

GHS Hazard Classifications

Storage Class 4.1A - Other explosive hazardous materials[2]

Step-by-Step Disposal Protocol

The required procedure for the disposal of 4-Chloro-3,5-dinitrobenzoic acid and its
contaminated materials is to manage them as hazardous waste through a licensed and
approved waste disposal company.[4][7][9] High-temperature incineration is a probable

disposal method.[7]
o Waste Segregation and Collection:

o Solid Waste: Collect any surplus or expired 4-Chloro-3,5-dinitrobenzoic acid in a
designated, clearly labeled hazardous waste container.[9] The container should be robust,
chemically resistant, and have a secure, tight-fitting lid.[7]

o Contaminated Materials: Any materials that have come into contact with the compound,
such as weighing paper, gloves, and absorbent pads, must also be placed in the same
hazardous waste container.[9]

o Solutions: If the compound is in a solvent, it should be collected in a designated liquid
hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.[9]

o Incompatibles: Do not mix this waste with other chemical waste streams, especially strong
oxidizing agents.[6][7]
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e Container Labeling:

o Properly label the hazardous waste container with the following information:[9]

The words "Hazardous Waste"

The full chemical name: "4-Chloro-3,5-dinitrobenzoic acid"

The associated hazards (e.g., "Irritant,” "Explosive Hazard")

The date of accumulation
o Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from incompatible materials.[9]

o The storage area should have secondary containment to prevent the spread of material in
case of a leak.[9]

o Do not fill the waste container to more than 80% capacity to allow for vapor expansion.[7]
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the
waste.[7][9]

o Provide the disposal company with the Safety Data Sheet (SDS) for the compound.[9]
e Regulatory Compliance:

o All hazardous waste must be managed in accordance with local, state, and federal
regulations.[10] In the United States, this includes regulations from the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and
the Department of Transportation (DOT) for transportation.[7]

Experimental Protocols
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No specific, validated experimental protocols for the laboratory-scale neutralization or
degradation of 4-Chloro-3,5-dinitrobenzoic acid were found in the searched literature.
Attempting to treat or neutralize this chemical without expert guidance is not recommended.

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 4-Chloro-3,5-

dinitrobenzoic acid.

Waste Collection & Segregation

Labeling & Storage Final Disposal

Click to download full resolution via product page

Caption: General workflow for hazardous chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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